Cas no 946355-66-4 (N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)
N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
- N-(2-phenylethyl)-N'-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide
- AKOS024646096
- N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide
- F2392-1301
- 946355-66-4
- N1-phenethyl-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
-
- Inchi: 1S/C20H25N3O2S/c24-19(21-10-8-16-6-2-1-3-7-16)20(25)22-14-18(17-9-13-26-15-17)23-11-4-5-12-23/h1-3,6-7,9,13,15,18H,4-5,8,10-12,14H2,(H,21,24)(H,22,25)
- InChI Key: YHCIBCNRSIGGBF-UHFFFAOYSA-N
- SMILES: C(NCCC1=CC=CC=C1)(=O)C(NCC(N1CCCC1)C1C=CSC=1)=O
Computed Properties
- Exact Mass: 371.16674822g/mol
- Monoisotopic Mass: 371.16674822g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 89.7Ų
N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2392-1301-2μmol |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-5μmol |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-10μmol |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-20μmol |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-1mg |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-2mg |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-3mg |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-4mg |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-5mg |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2392-1301-10mg |
N'-(2-phenylethyl)-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide |
946355-66-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
Professional Introduction to Compound with CAS No. 946355-66-4 and Product Name: N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
The compound with the CAS number 946355-66-4 and the product name N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of multiple heterocyclic moieties, including pyrrolidine and thiophene, alongside the phenethyl group, suggests a high degree of functional complexity that may contribute to unique pharmacological properties.
In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, driven by their ability to modulate biological pathways effectively. The structural features of N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide position it as a promising candidate for further investigation. Specifically, the pyrrolidine ring is a common motif in bioactive molecules, often contributing to binding affinity and selectivity towards target enzymes or receptors. The incorporation of a thiophene moiety further enhances the molecule's complexity, potentially enabling interactions with a broader range of biological targets.
Current research in pharmaceutical chemistry emphasizes the synthesis of multifunctional compounds that can address multiple therapeutic targets simultaneously. The dual presence of pyrrolidine and thiophene in this compound suggests that it may exhibit properties such as dual receptor binding or modulatory effects on multiple signaling pathways. Such characteristics are highly desirable in the development of next-generation therapeutics, where polypharmacicity can lead to improved efficacy and reduced side effects.
The phenethyl group in the molecular structure also plays a crucial role in determining the compound's pharmacokinetic and pharmacodynamic properties. This moiety is known to enhance solubility and bioavailability, which are critical factors for drug development. Additionally, the presence of two amide functionalities provides opportunities for further derivatization, allowing chemists to fine-tune the molecule's properties for specific applications.
Recent advancements in computational chemistry have enabled more efficient screening and optimization of such complex molecules. Techniques such as molecular docking and virtual screening have been instrumental in identifying potential drug candidates with high precision. The structural features of N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide, particularly the arrangement of its heterocyclic rings and functional groups, make it an attractive candidate for these computational approaches.
In vitro studies have begun to explore the biological activity of this compound, with initial results indicating promising interactions with certain enzymes and receptors. For instance, preliminary data suggest that it may exhibit inhibitory effects on enzymes involved in inflammatory pathways or metabolic processes. These findings align with current trends in drug discovery, where targeting inflammation and metabolic disorders is a major focus.
The synthesis of this compound represents a testament to the progress in synthetic organic chemistry, particularly in the realm of constructing complex heterocyclic frameworks. The use of advanced synthetic methodologies allows for precise control over molecular architecture, enabling chemists to design molecules with specific biological activities. This compound serves as an excellent example of how structural diversity can be leveraged to develop novel therapeutics.
Future research directions for N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide include exploring its potential as a lead compound for drug development. Further studies will focus on optimizing its chemical structure to enhance potency, selectivity, and pharmacokinetic properties. Additionally, investigations into its mechanism of action will provide valuable insights into its mode of interaction with biological targets.
The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for exploring the potential of this compound. Predictive models can help identify optimal derivatives and predict their biological activity with greater accuracy. This interdisciplinary approach is likely to accelerate the development process and bring new therapeutic agents to market more efficiently.
In conclusion, the compound with CAS number 946355-66-4 and product name N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yilethylethanediamide) represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple heterocyclic moieties and functional groups, positions it as a promising candidate for further investigation. Ongoing research aims to unlock its full potential as a therapeutic agent through both experimental and computational approaches.
946355-66-4 (N'-(2-phenylethyl)-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)